Cas no 887593-76-2 (2-((4-Hydroxypiperidin-1-yl)methyl)benzonitrile)

• Product Name: 2-((4-Hydroxypiperidin-1-yl)methyl)benzonitrile
• CAS No: 887593-76-2
• MF: C₁₃H₁₆N₂O
• MW: 216.278943061829
• CID: 713766
• PubChem ID: 24690627
• Update Time: 2025-04-19

2-((4-Hydroxypiperidin-1-yl)methyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-((4-Hydroxypiperidin-1-yl)methyl)benzonitrile
• 2-(4-hydroxy-piperidin-1-ylmethyl)-benzonitrile
• 2-[(4-hydroxy-1-piperidinyl)methyl]Benzonitrile
• 2-[(4-hydroxypiperidin-1-yl)methyl]benzonitrile
• Benzonitrile,2-[(4-hydroxy-1-piperidinyl)methyl]-
• FT-0767601
• EN300-53962
• SCHEMBL4241634
• CHEMBL4553891
• Z54509278
• DTXSID90640737
• 887593-76-2
• COPODFLYJNEAKS-UHFFFAOYSA-N
• AKOS000166976
• A1-19914
• DB-078207

• MDL： MFCD06656914
• Inchi： 1S/C13H16N2O/c14-9-11-3-1-2-4-12(11)10-15-7-5-13(16)6-8-15/h1-4,13,16H,5-8,10H2
• InChI Key： COPODFLYJNEAKS-UHFFFAOYSA-N
• SMILES： OC1CCN(CC2C=CC=CC=2C#N)CC1

Computed Properties

• Exact Mass: 216.126263138g/mol
• Monoisotopic Mass: 216.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.3
• Topological Polar Surface Area: 47.3Ų

Experimental Properties

• Density: 1.17
• PSA: 47.26000
• LogP: 1.45288

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines